3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide

• IUPAC Name: 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide
• InChI: InChI=1S/C12H12F3N3O2S/c1-7-11(8(2)17-16-7)21(19,20)18-10-5-3-4-9(6-10)12(13,14)15/h3-6,18H,1-2H3,(H,16,17)
• InChI Key: CSTXYHSWOJOOPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)S(=O)(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C12H12F3N3O2S
• DSSTOX Substance ID: DTXSID701159273
• Molecular Weight: 319.30 g/mol
• CAS RN: 1037690-44-0

Description

3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide (DMPP) is an organic compound that is widely used in research experiments due to its unique properties. It is a sulfonamide derivative and is known to have a wide range of applications, from drug design and development to material science. DMPP has been studied extensively, and its properties and applications have been explored in a variety of scientific disciplines.

Scientific Research Applications

3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide has a wide range of applications in scientific research. It has been used in a variety of disciplines, including material science, drug design, and biochemistry. In material science, 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide has been used as a corrosion inhibitor for aluminum alloys and as an additive for lubricants. In drug design, 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide has been used as a lead compound for the development of novel drugs. In biochemistry, 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide has been used to study the mechanism of enzyme inhibition, as well as to study the structure and function of proteins.

Mechanism of Action

3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide has been found to interact with a variety of enzymes and proteins. It is known to interact with enzymes such as cytochrome P450 and proteases, as well as proteins such as tubulin and actin. The exact mechanism of action is still under investigation, but it is believed that 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide binds to the active sites of enzymes and proteins, thereby inhibiting their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide have been studied extensively. It has been found to inhibit the activity of enzymes such as cytochrome P450 and proteases, as well as proteins such as tubulin and actin. In addition, 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide has been found to inhibit the growth of cancer cells and to induce apoptosis in a variety of cell lines. It has also been found to have anti-inflammatory, anti-angiogenic, and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide in laboratory experiments is its low toxicity. It has been found to be non-toxic in a variety of animal models, and it has been approved for use in research by the US Food and Drug Administration. However, due to its structure, 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide is not very soluble in water, which can limit its use in certain experiments.

Future Directions

The potential future directions for 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide research are numerous. One possible direction is to explore its use as a therapeutic agent. 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide has already been found to have a variety of biochemical and physiological effects, and further research could lead to the development of novel drugs. Another possible direction is to explore its use as a diagnostic tool. 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide has been found to interact with a variety of enzymes and proteins, and further research could lead to the development of novel diagnostic tests. Additionally, further research could explore the structure and function of 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide, which could lead to the development of novel materials.

Synthesis Methods

The synthesis of 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-sulfonamide has been well-studied and documented. The compound can be synthesized in a variety of ways, but the most common method involves the reaction of 3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride with 3-(trifluoromethyl)phenyl isocyanate. This reaction is typically carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. Other methods, such as the reaction of 3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride with trifluoromethylbenzoyl chloride, have also been reported.